68-76-8

Triaziquone

Usually In Stock

• CAS RN:
• 68-76-8

• Formula:
• C12H13N3O2

• InChI:
• InChI=1S/C12H13N3O2/c16-9-7-8(13-1-2-13)12(17)11(15-5-6-15)10(9)14-3-4-14/h7H,1-6H2

• InChIKey:
• PXSOHRWMIRDKMP-UHFFFAOYSA-N

• Triaziquone is an aziridinylbenzoquinone-based alkylating agent with potential antineoplastic activity. The alkylating group in triaziquone becomes activated upon reduction of quinone to the hydroquinone form. This eventually results in the alkylation and crosslinking of DNA, thereby inhibiting DNA replication followed by an induction of apoptosis. In addition, reactive oxygen species may form during redox cycling which may contribute to this agent's cytotoxic activity.
  Triaziquone appears as purple needle-like crystals. (NTP, 1992)
  Triaziquone is a member of the class of 1,4-benzoquinones that is 1,4-benzoquinone in which three of the ring hydrogens are replaced by aziridin-1-yl groups. It has a role as an alkylating agent and an antineoplastic agent. It is a member of aziridines and a member of 1,4-benzoquinones.

Cassaine

• CAS RN:
• 468-76-8

• Formula:
• C24H39NO4

• InChI:
• InChI=1S/C24H39NO4/c1-15-16(13-21(28)29-12-11-25(5)6)7-8-17-22(15)18(26)14-19-23(2,3)20(27)9-10-24(17,19)4/h13,15,17,19-20,22,27H,7-12,14H2,1-6H3/b16-13+/t15-,17-,19-,20-,22-,24+/m0/s1

• InChIKey:
• GMHWATCMBXIANN-IOJUAHGHSA-N

• Cassaine is a tricyclic diterpenoid isolated from several plant species of the genus Erythrophleum. It has a role as a plant metabolite, a cardiotonic drug, a local anaesthetic, an antihypertensive agent, a poison and an EC 3.6.3.9 (Na(+)/K(+)-transporting ATPase) inhibitor. It is a tricyclic diterpenoid, a tertiary amino compound, an enoate ester and an organic hydroxy compound. It derives from a hydride of a podocarpane.

1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone oxime

In Stock

• CAS RN:
• 5268-76-8

• Formula:
• C12H11N3OS

• InChI:
• InChI=1S/C12H11N3OS/c1-7(14-16)11-8(2)15-10-6-4-3-5-9(10)13-12(15)17-11/h3-6,16H,1-2H3/b14-7+

• InChIKey:
• OPFFSJMMXHXUNI-VGOFMYFVSA-N

• 1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone oxime is a useful research compound. Its molecular formula is C12H11N3OS and its molecular weight is 245.3. The purity is usually 95%.

2,2-Dichloro-N,N-dimethylacetamide

• CAS RN:
• 5468-76-8

• Formula:
• C4H7Cl2NO

• InChI:
• InChI=1S/C4H7Cl2NO/c1-7(2)4(8)3(5)6/h3H,1-2H3

• InChIKey:
• UOMXIKXHYRRODT-UHFFFAOYSA-N

• 2,2-Dichloro-N,N-dimethylacetamide is a useful research compound. Its molecular formula is C4H7Cl2NO and its molecular weight is 156.01 g/mol. The purity is usually 95%.

1,3-Dimethyl-1,4-dihydropyrazolo[3,4-b][1,4]thiazin-5(6H)-one

In Stock

• CAS RN:
• 13568-76-8

• Formula:
• C7H9N3OS

• InChI:
• InChI=1S/C7H9N3OS/c1-4-6-7(10(2)9-4)12-3-5(11)8-6/h3H2,1-2H3,(H,8,11)

• InChIKey:
• TVNQKWOUDNXVBS-UHFFFAOYSA-N

• 1,3-Dimethyl-1,4-dihydropyrazolo[3,4-b][1,4]thiazin-5(6H)-one is a useful research compound. Its molecular formula is C7H9N3OS and its molecular weight is 183.23 g/mol. The purity is usually 95%.

4-Methyl-1-hydrazinophthalazine hydrochloride

Usually In Stock

• CAS RN:
• 63868-76-8

• Formula:
• C9H11ClN4

• InChI:
• InChI=1S/C9H10N4.ClH/c1-6-7-4-2-3-5-8(7)9(11-10)13-12-6;/h2-5H,10H2,1H3,(H,11,13);1H

• InChIKey:
• LDKCZGWQXZVGNN-UHFFFAOYSA-N

• 4-Methyl-1-hydrazinophthalazine hydrochloride is a useful research compound. Its molecular formula is C9H11ClN4 and its molecular weight is 210.66 g/mol. The purity is usually 95%.

2-Chloro-3-methylpyridine

In Stock

• CAS RN:
• 18368-76-8

• Formula:
• C6H6ClN

• InChI:
• InChI=1S/C6H6ClN/c1-5-3-2-4-8-6(5)7/h2-4H,1H3

• InChIKey:
• RKVUCIFREKHYTL-UHFFFAOYSA-N

• 2-Chloro-3-methylpyridine is a useful research compound. Its molecular formula is C6H6ClN and its molecular weight is 127.57 g/mol. The purity is usually 95%.

N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2,2-diphenylacetamide

In Stock

• CAS RN:
• 681268-76-8

• Formula:
• C25H20FN3OS

• InChI:
• InChI=1S/C25H20FN3OS/c26-19-11-13-20(14-12-19)29-24(21-15-31-16-22(21)28-29)27-25(30)23(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,23H,15-16H2,(H,27,30)

• InChIKey:
• SECXJTBRZKPIMJ-UHFFFAOYSA-N

• N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C25H20FN3OS and its molecular weight is 429.51. The purity is usually 95%.

2-(4-chlorophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

In Stock

• CAS RN:
• 869068-76-8

• Formula:
• C18H11ClFN5O2

• InChI:
• InChI=1S/C18H11ClFN5O2/c19-10-3-1-9(2-4-10)16-22-13(15(21)26)14-17(24-16)25(18(27)23-14)12-7-5-11(20)6-8-12/h1-8H,(H2,21,26)(H,23,27)

• InChIKey:
• QIOGWOHGZBNMSF-UHFFFAOYSA-N

• 2-(4-chlorophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C18H11ClFN5O2 and its molecular weight is 383.77. The purity is usually 95%.

N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(m-tolyl)oxalamide

In Stock

• CAS RN:
• 898368-76-8

• Formula:
• C20H25N3O4S2

• InChI:
• InChI=1S/C20H25N3O4S2/c1-15-6-4-7-16(14-15)22-20(25)19(24)21-11-10-17-8-2-3-12-23(17)29(26,27)18-9-5-13-28-18/h4-7,9,13-14,17H,2-3,8,10-12H2,1H3,(H,21,24)(H,22,25)

• InChIKey:
• VHUZOTKIHRDFEL-UHFFFAOYSA-N

• N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(m-tolyl)oxalamide is a useful research compound. Its molecular formula is C20H25N3O4S2 and its molecular weight is 435.56. The purity is usually 95%.

3',5'-Dichloro-3-(4-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898768-76-8

• Formula:
• C15H11Cl2FO

• InChI:
• InChI=1S/C15H11Cl2FO/c16-12-7-11(8-13(17)9-12)15(19)6-3-10-1-4-14(18)5-2-10/h1-2,4-5,7-9H,3,6H2

• InChIKey:
• VYEVBSDHCGMXDG-UHFFFAOYSA-N

• 3',5'-Dichloro-3-(4-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H11Cl2FO and its molecular weight is 297.1 g/mol. The purity is usually 95%.

2-(3H-imidazo[4,5-b]pyridin-3-yl)ethan-1-amine

• CAS RN:
• 885468-76-8

• Formula:
• C8H10N4

• InChI:
• InChI=1S/C8H10N4/c9-3-5-12-6-11-7-2-1-4-10-8(7)12/h1-2,4,6H,3,5,9H2

• InChIKey:
• QAFNDQVCCXUQAE-UHFFFAOYSA-N

• 2-(3H-imidazo[4,5-b]pyridin-3-yl)ethan-1-amine is a useful research compound. Its molecular formula is C8H10N4 and its molecular weight is 162.19 g/mol. The purity is usually 95%.

2-(3-Bromophenyl)-2,2-difluoroacetic acid

In Stock

• CAS RN:
• 885068-76-8

• Formula:
• C8H5BrF2O2

• InChI:
• InChI=1S/C8H5BrF2O2/c9-6-3-1-2-5(4-6)8(10,11)7(12)13/h1-4H,(H,12,13)

• InChIKey:
• CYIBFFJUPHCMOO-UHFFFAOYSA-N

• 2-(3-Bromophenyl)-2,2-difluoroacetic acid is a useful research compound. Its molecular formula is C8H5BrF2O2 and its molecular weight is 251.02 g/mol. The purity is usually 95%.

1-(Isopropylamino)-3-(2-(2-methoxyethyl)phenoxy)propan-2-ol

Usually In Stock

• CAS RN:
• 178968-76-8

• Formula:
• C15H25NO3

• InChI:
• InChI=1S/C15H25NO3/c1-12(2)16-10-14(17)11-19-15-7-5-4-6-13(15)8-9-18-3/h4-7,12,14,16-17H,8-11H2,1-3H3

• InChIKey:
• RQZBCLSVVDPFIC-UHFFFAOYSA-N

• 1-(Isopropylamino)-3-(2-(2-methoxyethyl)phenoxy)propan-2-ol is a useful research compound. Its molecular formula is C15H25NO3 and its molecular weight is 267.36 g/mol. The purity is usually 95%.

phosphoprotein p65

• CAS RN:
• 128868-76-8

• Formula:
• C42H31N3

• Phosphoprotein p65, also known as Phosphoprotein p65, is a useful research compound. Its molecular formula is C42H31N3. The purity is usually 95%.

5-(2-(Methyl(2-phenethyl)amino)-2-oxoethyl)-2-(benzyloxy)cinnamic acid

• CAS RN:
• 181268-76-8

• Formula:
• C7H6F3N3O

• InChI:
• InChI=1S/C28H29NO4/c1-21(15-28(31)32)25-16-24(17-26(19-25)33-20-23-11-7-4-8-12-23)18-27(30)29(2)14-13-22-9-5-3-6-10-22/h3-12,15-17,19H,13-14,18,20H2,1-2H3,(H,31,32)/b21-15-

• InChIKey:
• OZIZIDNVWOMCNY-QNGOZBTKSA-N

• 5-(2-(Methyl(2-phenethyl)amino)-2-oxoethyl)-2-(benzyloxy)cinnamic acid, also known as 5-(2-(Methyl(2-phenethyl)amino)-2-oxoethyl)-2-(benzyloxy)cinnamic acid, is a useful research compound. Its molecular formula is C7H6F3N3O and its molecular weight is 443.5 g/mol. The purity is usually 95%.

2-(2-Chloroethyl)-2-azabicyclo[2.2.1]heptane hydrochloride

In Stock

• CAS RN:
• 1438268-76-8

• Formula:
• C8H15Cl2N

• InChI:
• InChI=1S/C8H14ClN.ClH/c9-3-4-10-6-7-1-2-8(10)5-7;/h7-8H,1-6H2;1H

• InChIKey:
• WAOJIVMJJQMOFH-UHFFFAOYSA-N

• 2-(2-Chloroethyl)-2-azabicyclo[2.2.1]heptane hydrochloride is a useful research compound. Its molecular formula is C8H15Cl2N and its molecular weight is 196.11 g/mol. The purity is usually 95%.

5-fluoro-2-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797268-76-8

• Formula:
• C18H22FNO4S2

• InChI:
• InChI=1S/C18H22FNO4S2/c1-23-17-5-4-14(19)13-18(17)26(21,22)20(15-7-10-24-11-8-15)9-6-16-3-2-12-25-16/h2-5,12-13,15H,6-11H2,1H3

• InChIKey:
• FNRHSQJKFOLQFD-UHFFFAOYSA-N

• 5-fluoro-2-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H22FNO4S2 and its molecular weight is 399.5. The purity is usually 95%.

2-(2-Chloroethyl)-2-azabicyclo[2.2.1]heptane hydrochloride

• CAS RN:
• 1211234-26-2; 1438268-76-8

• Formula:
• C8H15Cl2N

• InChI:
• InChI=1S/C8H14ClN.ClH/c9-3-4-10-6-7-1-2-8(10)5-7;/h7-8H,1-6H2;1H

• InChIKey:
• WAOJIVMJJQMOFH-UHFFFAOYSA-N

• 2-(2-Chloroethyl)-2-azabicyclo[2.2.1]heptane hydrochloride is a useful research compound. Its molecular formula is C8H15Cl2N and its molecular weight is 196.12. The purity is usually 95%.